Cas no 1785180-36-0 (tert-butyl 4-(3-amino-2,2-difluoropropyl)piperidine-1-carboxylate)

Tert-butyl 4-(3-amino-2,2-difluoropropyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure features a piperidine core with a Boc-protected amine and a difluoropropyl side chain, offering both stability and reactivity for further functionalization. The presence of fluorine atoms enhances metabolic stability and binding affinity, making it useful in drug discovery. The tert-butyloxycarbonyl (Boc) group provides selective deprotection capabilities, facilitating controlled synthesis. This compound is well-suited for constructing complex molecules, particularly in the development of bioactive compounds requiring precise stereochemistry and fluorinated motifs. Its high purity and consistent performance make it a reliable choice for research and industrial applications.

tert-butyl 4-(3-amino-2,2-difluoropropyl)piperidine-1-carboxylate structure

1785180-36-0 structure

Product Name:tert-butyl 4-(3-amino-2,2-difluoropropyl)piperidine-1-carboxylate

CAS No:1785180-36-0

MF:C₁₃H₂₄F₂N₂O₂

MW:278.338670730591

CID:6378211

PubChem ID:105520849

Update Time:2025-10-28

tert-butyl 4-(3-amino-2,2-difluoropropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(3-amino-2,2-difluoropropyl)piperidine-1-carboxylate
- EN300-1879584
- 1785180-36-0
- Inchi： 1S/C13H24F2N2O2/c1-12(2,3)19-11(18)17-6-4-10(5-7-17)8-13(14,15)9-16/h10H,4-9,16H2,1-3H3
- InChI Key： CFXRCLBBQGXOIM-UHFFFAOYSA-N
- SMILES： FC(CN)(CC1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

Exact Mass: 278.18058434g/mol
Monoisotopic Mass: 278.18058434g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 55.6Å²

tert-butyl 4-(3-amino-2,2-difluoropropyl)piperidine-1-carboxylate Pricemore >>

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